Cas no 2138421-47-1 ((2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide)
(2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide Chemical and Physical Properties
Names and Identifiers
-
- 2138421-47-1
- (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinamide
- EN300-732849
- (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide
-
- Inchi: 1S/C9H19NO2S/c1-8(2)5-7(6-13(10)11)9(3,4)12-8/h7H,5-6,10H2,1-4H3
- InChI Key: WZTAHSZZDNYNEP-UHFFFAOYSA-N
- SMILES: S(CC1CC(C)(C)OC1(C)C)(N)=O
Computed Properties
- Exact Mass: 205.11365002g/mol
- Monoisotopic Mass: 205.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 71.5Ų
(2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-732849-1.0g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfinamide |
2138421-47-1 | 1g |
$0.0 | 2023-06-06 |
(2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide
Recent Advances in the Study of (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide (CAS: 2138421-47-1): A Promising Sulfinamide Derivative in Chemical Biology and Pharmaceutical Research
The compound (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide (CAS: 2138421-47-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This sulfinamide derivative, characterized by its unique tetramethyloxolane scaffold, has demonstrated remarkable potential in various applications ranging from asymmetric synthesis to drug discovery. Recent studies have focused on elucidating its structural properties, synthetic pathways, and biological activities, positioning it as a versatile building block for medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry revealed that (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide exhibits exceptional chiral stability, making it particularly valuable for the development of stereoselective catalysts. The research team employed density functional theory (DFT) calculations to analyze its conformational preferences and demonstrated its superior performance compared to traditional sulfinamide auxiliaries in asymmetric aldol reactions. These findings suggest potential applications in the synthesis of complex pharmaceutical intermediates with high enantiomeric purity.
In the field of drug discovery, recent investigations have explored the compound's potential as a pharmacophore. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide showed promising inhibitory activity against several kinase targets, particularly in the JAK-STAT signaling pathway. The unique steric properties conferred by the tetramethyloxolane ring appear to enhance binding affinity while maintaining metabolic stability, addressing a common challenge in kinase inhibitor development.
The synthetic accessibility of (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide has also been a focus of recent research. A novel three-step synthesis protocol was developed in 2023, starting from commercially available 2,2,5,5-tetramethyltetrahydrofuran-3-one, with an overall yield of 68%. This improved synthetic route, published in Organic Process Research & Development, has significantly enhanced the compound's availability for research purposes while reducing production costs.
Looking forward, the unique structural features of (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide continue to inspire innovative applications. Current research directions include its use as a chiral directing group in C-H activation reactions and as a key intermediate in the synthesis of novel antiviral agents. The compound's combination of structural rigidity and functional group versatility makes it particularly attractive for addressing current challenges in medicinal chemistry, such as the development of conformationally constrained bioactive molecules.
2138421-47-1 ((2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)